3-Bromo-5-cyclopropoxyaniline

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxyaniline
• InChI: InChI=1S/C9H10BrNO/c10-6-3-7(11)5-9(4-6)12-8-1-2-8/h3-5,8H,1-2,11H2
• InChI Key: UJJSGIURAPZRCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)N)Br

Description

3-Bromo-5-cyclopropoxyaniline is a brominated aniline derivative featuring a cyclopropoxy substituent at the 5-position and an amine group at the 1-position of the benzene ring. Its molecular formula is C₉H₁₀BrNO, with a molecular weight of 228.09 g/mol. The cyclopropoxy group introduces unique steric and electronic effects due to its strained three-membered ring, distinguishing it from linear alkoxy analogues (e.g., methoxy, ethoxy) . This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its reactivity and substituent effects are critical for downstream functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-cyclopropoxyaniline typically involves the bromination of 5-cyclopropoxyaniline. One common method is the electrophilic aromatic substitution reaction where bromine is introduced to the aromatic ring in the presence of a catalyst such as iron(III) bromide (FeBr3). The reaction is carried out under controlled conditions to ensure selective bromination at the 3-position.

Industrial Production Methods: Industrial production of 3-Bromo-5-cyclopropoxyaniline may involve large-scale bromination processes using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-5-cyclopropoxyaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst to reduce the bromine or other functional groups.

Substitution: Nucleophilic substitution reactions can occur where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: LiAlH4 in dry ether, H2 with palladium on carbon (Pd/C) catalyst.

Substitution: Sodium amide (NaNH2) in liquid ammonia, sodium thiolate (NaSR) in ethanol.

Major Products Formed:

Oxidation: Quinones, nitroso compounds.

Reduction: Aniline derivatives, dehalogenated products.

Substitution: Amino derivatives, thioethers, alkoxy derivatives.

Scientific Research Applications

3-Bromo-5-cyclopropoxyaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions due to its ability to form stable complexes with biological macromolecules.

Industry: Used in the production of specialty chemicals and materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxyaniline involves its interaction with molecular targets such as enzymes and receptors. The bromine and cyclopropoxy groups contribute to the compound’s ability to form strong interactions with these targets, leading to inhibition or modulation of their activity. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 3-Bromo-5-cyclopropoxyaniline with its analogues:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Electronic Effect	Steric Hindrance	Common Applications
3-Bromo-5-cyclopropoxyaniline	C₉H₁₀BrNO	228.09	Cyclopropoxy	Moderate electron-donating (resonance + inductive)	High (rigid ring)	Pharmaceutical intermediates
3-Bromo-5-fluoroaniline	C₆H₅BrFN	190.02	Fluoro	Strong electron-withdrawing (inductive)	Low	Agrochemical synthesis
3-Bromo-5-methoxyaniline	C₇H₈BrNO	202.05	Methoxy	Strong electron-donating (resonance)	Low	Dyes, polymers
3-Bromo-5-isopropoxyaniline	C₉H₁₂BrNO	230.10	Isopropoxy	Moderate electron-donating (resonance)	High (branched)	Organic synthesis intermediates
3-Bromo-5-methylaniline	C₇H₈BrN	186.05	Methyl	Weak electron-donating (inductive)	Low	Cross-coupling reactions

Key Observations:

• Electronic Effects : Alkoxy groups (methoxy, isopropoxy, cyclopropoxy) donate electrons via resonance, activating the benzene ring toward electrophilic substitution. The cyclopropoxy group’s electron-donating ability is slightly attenuated by the ring’s inductive electron-withdrawing effect . In contrast, the fluoro substituent strongly deactivates the ring .
• Steric Hindrance : The cyclopropoxy group’s rigid three-membered ring creates significant steric hindrance, comparable to isopropoxy but higher than methoxy. This impacts reactivity in nucleophilic substitutions or catalytic coupling reactions .
• Molecular Weight : Bulkier substituents (e.g., isopropoxy, cyclopropoxy) increase molecular weight, influencing solubility and boiling points.